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Compound of Interest

Compound Name: C24H25ClFN3O2

Cat. No.: B12615158 Get Quote

Application Notes and Protocols for LysoFluor-G6
Product Name: LysoFluor-G6

Chemical Formula: C24H25ClFN3O2

Introduction LysoFluor-G6 is a novel fluorescent probe designed for the selective labeling and

imaging of lysosomes in living cells. Its unique chemical structure provides high photostability

and a significant fluorescence enhancement upon accumulation in the acidic environment of

lysosomes. This allows for long-term, real-time imaging of lysosomal dynamics and function

with minimal cytotoxicity. These characteristics make LysoFluor-G6 an ideal tool for

researchers in cell biology, drug discovery, and biomedical research studying lysosomal

storage disorders, autophagy, and other cellular processes involving this critical organelle.
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Property Value

Molecular Weight 457.93 g/mol

Excitation Maximum (λex) 492 nm

Emission Maximum (λem) 515 nm

Molar Extinction Coefficient ~85,000 M⁻¹cm⁻¹

Quantum Yield > 0.85 (in acidic vesicles)

Recommended Laser Line 488 nm

Recommended Emission Filter 500 - 550 nm

Solvent DMSO

Table 2: Recommended Staining Parameters

Cell Type
Recommended
Concentration

Incubation Time
Incubation
Temperature

Adherent Mammalian

Cells
50 - 200 nM 15 - 60 minutes 37°C

Suspension

Mammalian Cells
50 - 200 nM 15 - 60 minutes 37°C

Experimental Protocols
Protocol 1: Staining of Live Adherent Cells
Materials:

LysoFluor-G6 (1 mM stock solution in DMSO)

Live cell imaging medium (e.g., DMEM, phenol red-free)

Phosphate-buffered saline (PBS), pH 7.4
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Cells cultured on glass-bottom dishes or coverslips

Incubator (37°C, 5% CO2)

Fluorescence microscope with appropriate filters

Procedure:

Cell Preparation: Culture adherent cells on a glass-bottom dish or coverslip to the desired

confluency (typically 60-80%).

Preparation of Staining Solution:

Thaw the 1 mM LysoFluor-G6 stock solution at room temperature.

Prepare a fresh working solution by diluting the stock solution in pre-warmed (37°C) live

cell imaging medium to a final concentration of 50-200 nM.

Cell Staining:

Remove the culture medium from the cells.

Wash the cells once with pre-warmed PBS.

Add the LysoFluor-G6 staining solution to the cells.

Incubate the cells for 15-60 minutes at 37°C in a 5% CO2 incubator.

Washing:

Remove the staining solution.

Wash the cells two to three times with pre-warmed live cell imaging medium.

Imaging:

Add fresh pre-warmed live cell imaging medium to the cells.
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Image the cells using a fluorescence microscope equipped with a filter set appropriate for

green fluorescence (e.g., excitation at 488 nm, emission at 500-550 nm).

Protocol 2: Staining of Live Suspension Cells
Materials:

LysoFluor-G6 (1 mM stock solution in DMSO)

Live cell imaging medium

Phosphate-buffered saline (PBS), pH 7.4

Suspension cells in culture

Centrifuge

Incubator (37°C, 5% CO2)

Fluorescence microscope or flow cytometer

Procedure:

Cell Preparation: Centrifuge the cell suspension to pellet the cells (e.g., 300 x g for 5

minutes).

Preparation of Staining Solution: Prepare a working solution of LysoFluor-G6 as described in

Protocol 1.

Cell Staining:

Resuspend the cell pellet in the LysoFluor-G6 staining solution.

Incubate for 15-60 minutes at 37°C.

Washing:

Centrifuge the stained cell suspension to pellet the cells.
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Resuspend the cell pellet in fresh, pre-warmed imaging medium.

Repeat the centrifugation and resuspension step twice more.

Imaging:

Resuspend the final cell pellet in fresh imaging medium.

The cells can be transferred to a glass-bottom dish for imaging or analyzed by flow

cytometry.
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Experimental Workflow for Live Cell Imaging with LysoFluor-G6
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Caption: Workflow for staining and imaging live cells with LysoFluor-G6.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b12615158?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12615158?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hypothetical Application: Monitoring Drug-Induced Lysosomal Destabilization
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To cite this document: BenchChem. [C24H25ClFN3O2 for fluorescent labeling in cellular
imaging]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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